2,4-dimethoxy-N-[4-(4-propionyl-1-piperazinyl)phenyl]benzamide

• IUPAC Name: 2,4-dimethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C22H27N3O4/c1-4-21(26)25-13-11-24(12-14-25)17-7-5-16(6-8-17)23-22(27)19-10-9-18(28-2)15-20(19)29-3/h5-10,15H,4,11-14H2,1-3H3,(H,23,27)
• InChI Key: IBLZOEXZFOYGNC-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol

Description

2,4-dimethoxy-N-[4-(4-propionyl-1-piperazinyl)phenyl]benzamide, also known as PPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PPB is a synthetic compound that is structurally similar to other benzamides, which are known to have biological activity.

Mechanism of Action

The mechanism of action of 2,4-dimethoxy-N-[4-(4-propionyl-1-piperazinyl)phenyl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This compound has also been shown to modulate the activity of certain neurotransmitter receptors, including the dopamine D2 receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its inhibitory effects on topoisomerase II and neurotransmitter receptors, this compound has been shown to modulate the activity of certain ion channels in the body. This compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2,4-dimethoxy-N-[4-(4-propionyl-1-piperazinyl)phenyl]benzamide has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the laboratory, making it readily available for research purposes. This compound has also been shown to have a high degree of selectivity for its target enzymes and receptors, making it a valuable tool for studying the function of these molecules. However, this compound also has some limitations as a research tool. Its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments involving this compound. Additionally, this compound may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 2,4-dimethoxy-N-[4-(4-propionyl-1-piperazinyl)phenyl]benzamide. One area of interest is in the development of this compound analogues that have improved selectivity and efficacy. Another area of interest is in the development of this compound-based therapies for cancer and other diseases. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in a variety of fields.

Scientific Research Applications

2,4-dimethoxy-N-[4-(4-propionyl-1-piperazinyl)phenyl]benzamide has been studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. This compound has also been studied for its potential applications in neuroscience research, as it has been shown to modulate the activity of certain neurotransmitter receptors.